Cas no 23167-99-9 (Phenol, 2,4-dipropyl-)

• Product Name: Phenol, 2,4-dipropyl-
• CAS No: 23167-99-9
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 251792
• PubChem ID: 12600530
• Update Time: 2025-04-19

Phenol, 2,4-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-dipropylPhenol
• Phenol, 2,4-dipropyl-
• DTXSID40503984
• SCHEMBL1021086
• 23167-99-9
• FT-0733050

• Inchi： 1S/C12H18O/c1-3-5-10-7-8-12(13)11(9-10)6-4-2/h7-9,13H,3-6H2,1-2H3
• InChI Key： BRBBSBYGIPRNSU-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1CCC)CCC

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.9249 (rough estimate)
• Boiling Point: 270.52°C (rough estimate)
• Refractive Index: 1.5091 (estimate)
• PSA: 20.23